Cas no 84145-50-6 (Benzenemethanol, a-ethyl-2-methyl-5-(1-methylethyl)-)

• Product Name: Benzenemethanol, a-ethyl-2-methyl-5-(1-methylethyl)-
• CAS No: 84145-50-6
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• CID: 723876
• PubChem ID: 3019720
• Update Time: 2025-04-19

Benzenemethanol, a-ethyl-2-methyl-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-ethyl-2-methyl-5-(1-methylethyl)-
• 1-(2-methyl-5-propan-2-ylphenyl)propan-1-ol
• alpha-ethyl-5-isopropyl-2-methylbenzyl alcohol
• Α-ETHYL-5-ISOPROPYL-2-METHYLBENZYL ALCOHOL
• DTXSID401004413
• 84145-50-6
• EINECS 282-276-4
• NS00058512
• 1-[2-Methyl-5-(propan-2-yl)phenyl]propan-1-ol

• Inchi： 1S/C13H20O/c1-5-13(14)12-8-11(9(2)3)7-6-10(12)4/h6-9,13-14H,5H2,1-4H3
• InChI Key： ITKKKGJNTAMQRQ-UHFFFAOYSA-N
• SMILES： OC(CC)C1C(C)=CC=C(C=1)C(C)C

Computed Properties

• Exact Mass: 192.151
• Monoisotopic Mass: 192.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.945
• Boiling Point: 257.2°C at 760 mmHg
• Flash Point: 115.3°C
• Refractive Index: 1.511